3-(2,3,4-Trifluorophenyl)propan-1-ol
Description
3-(2,3,4-Trifluorophenyl)propan-1-ol is a fluorinated aromatic alcohol with the molecular formula C₉H₉F₃O. Its structure comprises a propan-1-ol chain attached to a 2,3,4-trifluorophenyl group. The presence of three fluorine atoms at ortho, meta, and para positions on the phenyl ring significantly influences its physicochemical properties, including polarity, lipophilicity, and electronic effects. This compound is of interest in pharmaceutical and agrochemical research due to the unique reactivity and stability imparted by fluorine substituents.
Properties
CAS No. |
377084-06-5 |
|---|---|
Molecular Formula |
C9H9F3O |
Molecular Weight |
190.16 g/mol |
IUPAC Name |
3-(2,3,4-trifluorophenyl)propan-1-ol |
InChI |
InChI=1S/C9H9F3O/c10-7-4-3-6(2-1-5-13)8(11)9(7)12/h3-4,13H,1-2,5H2 |
InChI Key |
QRWOSXAVHYZSTQ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C(=C1CCCO)F)F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
Fluorination Pattern: The trifluorinated derivative exhibits higher electronegativity and metabolic stability compared to the difluorinated analog (+)-2-amino-3-(3,4-difluorophenyl)propan-1-ol. This enhances its resistance to oxidative degradation. In contrast, 2,2-Dimethyl-3-(3-tolyl)propan-1-ol lacks fluorine substituents, relying on methyl groups for steric bulk, which reduces its polarity and increases volatility for fragrance applications.
Functional Group Influence: The amino group in (+)-2-amino-3-(3,4-difluorophenyl)propan-1-ol introduces basicity, enabling salt formation and improved solubility in acidic media. This contrasts with the neutral alcohol functionality in 3-(2,3,4-Trifluorophenyl)propan-1-ol.
Regulatory and Safety Profiles: 2,2-Dimethyl-3-(3-tolyl)propan-1-ol has established safety guidelines under IFRA standards, with usage limits specified for cosmetic and fragrance products due to dermal sensitization risks. No such data is available for 3-(2,3,4-Trifluorophenyl)propan-1-ol, highlighting a critical research gap.
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